Cas no 87242-91-9 (β-(4-Methylbenzylsulfanyl)-β,β-cyclopentamethylene-propionic Acid)

• Product Name: β-(4-Methylbenzylsulfanyl)-β,β-cyclopentamethylene-propionic Acid
• CAS No: 87242-91-9
• MF: C₁₆H₂₂O₂S
• MW: 278.409683704376
• CID: 873996
• PubChem ID: 7021416
• Update Time: 2025-04-19

β-(4-Methylbenzylsulfanyl)-β,β-cyclopentamethylene-propionic Acid Chemical and Physical Properties

Names and Identifiers

• 1-<(4-methylbenzyl)thio>-1-(carboxymethyl)-cyclohexane
• [1-(4-Methyl-benzylsulfanyl)-cyclohexyl]-acetic acid
• 1-(4-METHYL-BENZYLSULFANYL)-CYCLOHEXYL]-ACETIC ACID
• BETA-(4-METHYL-BENZYLSULFANYL)-BETA,BETA-CYCLOPENTAMETHYLENE-PROPIONIC ACID
• ß-(4-Methylbenzyl)mercapto-ß,ß-cyclopenta-methylene-propionic acid
• B-(4-METHYLBENZYL)MERCAPTO-B,B-CYCLOPENTA-METHYLENE-PROPIONIC ACID
• -(4-Methyl-benzylsulfanyl)-,-cyclopentamethylene-propionic acid;S-(4-Methylbenzyl)--mercapto-,-cyclopentamethylene-propionic acid
• Beta-(4-methylbenzylsulfanyl)-beta,beta-cyclopentamethylene-propionic acid
• 2-[1-[(4-methylphenyl)methylsulfanyl]cyclohexyl]acetic Acid
• 2-(1-{[(4-methylphenyl)methyl]sulfanyl}cyclohexyl)acetic acid
• Beta-(4-methylbenzylsulfanyl)-beta,beta-cyclopentamethylene-propionicacid
• beta-(4-Methyl-benzylsulfanyl)-beta,beta-cyclopentamethylene-propionic acid;S-(4-Methylbenzyl)-beta-mercapto-beta,beta-cyclopentamethylene-propionic acid
• 87242-91-9
• beta-(4-Methyl-benzylsulfanyl)-beta,beta-cyclopentamethylene-propionic acid,s-(4-methylbenzyl)-beta-mercapto-beta,beta-cyclopentamethylene-propionic acid
• β-(4-Methylbenzylsulfanyl)-β,β-cyclopentamethylene-propionic Acid

• Inchi： 1S/C16H22O2S/c1-13-5-7-14(8-6-13)12-19-16(11-15(17)18)9-3-2-4-10-16/h5-8H,2-4,9-12H2,1H3,(H,17,18)
• InChI Key： KNKPWPSQGOXVDF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1(CC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 278.13400
• Monoisotopic Mass: 278.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 116 ºC (hexane )
• Solubility: Almost insoluble (0.097 g/l) (25 º C),
• PSA: 62.60000
• LogP: 4.40580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes